Magnesium diboride
Overview
Description
Synthesis Analysis
The synthesis of magnesium diboride involves various methods aimed at achieving high purity and crystalline quality to optimize its superconducting properties. Techniques such as solid-state reaction, chemical vapor deposition, and mechanical alloying have been explored. The synthesis process is critical for obtaining MgB2 with desirable superconducting characteristics, including high critical current densities and fields. Research has demonstrated that thin films of MgB2 exhibit the largest critical current densities, greater than 10 MA cm−2, and critical fields of 40 T, showcasing the material's potential for both large-scale applications and electronic devices (Buzea et al., 2001).
Scientific Research Applications
1. Superconductor Technology
- Summary of Application: MgB2 is a low-cost, non-toxic superconductor used in field magnets, electric motors, and generators . It behaves as a superconductor at a moderate temperature of around 39 K (-234°C) .
- Methods of Application: Researchers produce high-performance MgB2 by ultrasonicating boron (B) in 2-propanol for varying durations . This approach is cost-effective and enables fabrication of bulk MgB2 with high critical current density .
- Results or Outcomes: The method results in the sustainable production of high-performance superconducting magnets .
2. Magnetic Resonance Imaging (MRI) and Nuclear Magnetic Resonance (NMR)
- Summary of Application: MgB2 is used in the manufacture of coils and magnets for MRI and NMR .
- Methods of Application: The specific methods of application in MRI and NMR are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
3. Magnetic Drug Delivery
- Summary of Application: MgB2 is used in magnetic drug delivery systems .
- Methods of Application: The specific methods of application in magnetic drug delivery are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
4. Fault Current Limiters
- Summary of Application: MgB2 is used in the manufacture of fault current limiters .
- Methods of Application: The specific methods of application in fault current limiters are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
5. Electric Motors and Transportation
- Summary of Application: MgB2 is used in the manufacture of electric motors and transportation systems .
- Methods of Application: The specific methods of application in electric motors and transportation are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
6. Superconductivity at Higher Temperatures
- Summary of Application: Researchers have shown that MgB2 becomes superconductive at a higher temperature when it is stretched .
- Methods of Application: The material is stretched by a few percent to achieve a huge increase in the critical temperature .
- Results or Outcomes: This discovery is a big step toward finding superconductive materials that are useful in real-world situations .
7. Propellants, Explosives, Pyrotechnics
- Summary of Application: MgB2 is used in the production of propellants, explosives, and pyrotechnics .
- Methods of Application: The specific methods of application in propellants, explosives, and pyrotechnics are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
8. Transportation (Maglev Trains)
- Summary of Application: MgB2 is used in the manufacture of transportation systems, specifically Maglev trains .
- Methods of Application: The specific methods of application in Maglev trains are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
9. Cables
- Summary of Application: MgB2 is used in the manufacture of cables .
- Methods of Application: The specific methods of application in cables are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
10. Propellants, Explosives, Pyrotechnics
- Summary of Application: MgB2 is used in the production of propellants, explosives, and pyrotechnics .
- Methods of Application: The specific methods of application in propellants, explosives, and pyrotechnics are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
11. Transportation (Maglev Trains)
- Summary of Application: MgB2 is used in the manufacture of transportation systems, specifically Maglev trains .
- Methods of Application: The specific methods of application in Maglev trains are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
12. Cables
Future Directions
Magnesium diboride has potential applications in the field of particle accelerators . Researchers have shown that MgB2 becomes superconductive at a higher temperature when it is stretched, which is a significant step towards finding superconductive materials that are useful in real-world situations .
properties
InChI |
InChI=1S/2B.Mg | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZKRHHZKOQZHIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B].[B].[Mg] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B2Mg | |
Record name | magnesium boride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Magnesium_boride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
45.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Grey powder; [Sigma-Aldrich MSDS] | |
Record name | Magnesium diboride | |
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Product Name |
Magnesium boride | |
CAS RN |
12007-25-9 | |
Record name | Magnesium boride (MgB2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12007-25-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Magnesium boride (MgB2) | |
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Record name | Magnesium diboride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.352 | |
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Citations
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